Cas no 1864063-88-6 (2-((3-Fluorophenoxy)methyl)piperidine hydrochloride)

• Product Name: 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride
• CAS No: 1864063-88-6
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 5696182
• PubChem ID: 86262256
• Update Time: 2025-06-14

2-((3-Fluorophenoxy)methyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenoxy)methyl]piperidine;hydrochloride
• EN300-240701
• F2167-1364
• 2-((3-fluorophenoxy)methyl)piperidinehydrochloride
• 2-((3-fluorophenoxy)methyl)piperidine hydrochloride
• 2-[(3-fluorophenoxy)methyl]piperidine hydrochloride
• 1864063-88-6
• AKOS026747073
• Piperidine, 2-[(3-fluorophenoxy)methyl]-, hydrochloride (1:1)
• 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride

• Inchi： 1S/C12H16FNO.ClH/c13-10-4-3-6-12(8-10)15-9-11-5-1-2-7-14-11;/h3-4,6,8,11,14H,1-2,5,7,9H2;1H
• InChI Key： QGZAWFRMIPKCOA-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)OCC1CCCCN1

Computed Properties

• Exact Mass: 245.0982700g/mol
• Monoisotopic Mass: 245.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride

Comprehensive Analysis of 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride (CAS No. 1864063-88-6)

2-((3-Fluorophenoxy)methyl)piperidine hydrochloride (CAS No. 1864063-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and fluorophenoxy moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural features, which combine a heterocyclic amine with a fluorinated aromatic group, offering versatile reactivity and binding properties.

The growing demand for fluorinated compounds in modern medicine has propelled the interest in 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and target selectivity. This compound’s 3-fluorophenoxy group is a critical functional element, often explored in the development of CNS-targeting therapeutics and enzyme inhibitors. Its hydrochloride salt form further improves solubility, making it a preferred choice for formulation studies.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies involving piperidine derivatives. The 2-((3-Fluorophenoxy)methyl)piperidine scaffold is a prime candidate for such investigations due to its modularity and potential interactions with biological targets. Researchers frequently search for "piperidine-based drug candidates" or "fluorophenoxy medicinal chemistry," reflecting the compound’s relevance in contemporary research.

Another trending topic linked to this compound is its role in neuropharmacology. The piperidine ring is a common motif in neurologically active compounds, and the addition of a fluorophenoxy group may influence receptor binding affinity. Questions like "How does fluorination affect drug potency?" or "What are the applications of piperidine in CNS drugs?" are frequently explored in academic and industrial settings, highlighting the compound’s interdisciplinary significance.

From a synthetic chemistry perspective, CAS No. 1864063-88-6 represents a valuable intermediate for constructing complex molecules. Its N-methylpiperidine core and aryl ether linkage provide multiple sites for functionalization, enabling diverse derivatization strategies. Laboratories often investigate "efficient synthesis of fluorinated piperidines" or "piperidine hydrochloride applications," underscoring the compound’s utility in organic synthesis.

Beyond pharmaceuticals, 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride has potential applications in agrochemicals and material science. The fluorine atom’s electronegativity can enhance the compound’s interactions with biological or synthetic substrates, making it a candidate for pesticide formulations or polymeric materials. Searches such as "fluorinated compounds in agriculture" or "piperidine derivatives in materials" reflect these emerging interests.

Quality control and analytical characterization are also critical for CAS No. 1864063-88-6. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity. Queries like "analytical methods for fluorinated piperidines" or "characterization of hydrochloride salts" are common among researchers aiming to validate their findings.

In conclusion, 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride (CAS No. 1864063-88-6) is a multifaceted compound with broad applications in drug development, chemical synthesis, and material innovation. Its unique structural attributes and alignment with current research trends ensure its continued relevance in scientific exploration. As interest in fluorinated heterocycles and piperidine chemistry grows, this compound will likely remain a focal point for future discoveries.